![molecular formula C23H36O3 B11997269 Methyl 2-(10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)propanoate CAS No. 15173-08-7](/img/structure/B11997269.png)
Methyl 2-(10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)propanoate
Overview
Description
METHYL 3-OXO-23,24-DINOR-5-BETA-CHOLAN-22-OATE is a chemical compound with the molecular formula C23H36O3 and a molecular weight of 360.542. This compound is part of a collection of rare and unique chemicals used in early discovery research .
Chemical Reactions Analysis
METHYL 3-OXO-23,24-DINOR-5-BETA-CHOLAN-22-OATE undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not explicitly documented, but the compound’s structure suggests it can form major products through these reactions .
Scientific Research Applications
METHYL 3-OXO-23,24-DINOR-5-BETA-CHOLAN-22-OATE is used in scientific research, particularly in the fields of chemistry and biology. It is part of a collection of rare chemicals provided to early discovery researchers, indicating its potential use in novel research applications .
Mechanism of Action
Comparison with Similar Compounds
METHYL 3-OXO-23,24-DINOR-5-BETA-CHOLAN-22-OATE can be compared with similar compounds such as METHYL 3-BETA-ACETOXY-12-OXO-23,24-DINOR-5-BETA-CHOLAN-22-OATE and METHYL 3-ALPHA-HYDROXY-11-OXO-23,24-DINOR-5-BETA-CHOLAN-22-OATE. These compounds share similar structural features but differ in their functional groups, which may result in unique chemical properties and applications .
Properties
CAS No. |
15173-08-7 |
|---|---|
Molecular Formula |
C23H36O3 |
Molecular Weight |
360.5 g/mol |
IUPAC Name |
methyl 2-(10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)propanoate |
InChI |
InChI=1S/C23H36O3/c1-14(21(25)26-4)18-7-8-19-17-6-5-15-13-16(24)9-11-22(15,2)20(17)10-12-23(18,19)3/h14-15,17-20H,5-13H2,1-4H3 |
InChI Key |
ZFTMPARDUAODSX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(=O)C4)C)C)C(=O)OC |
Origin of Product |
United States |
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